Cas no 107679-96-9 (2,3-Butanediol,2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3S)-rel-)

• Product Name: 2,3-Butanediol,2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3S)-rel-
• CAS No: 107679-96-9
• MF: C₁₈H₁₇F₂N₃O₂
• MW: 345.343291044235
• CID: 182742
• PubChem ID: 3007679
• Update Time: 2025-04-19

2,3-Butanediol,2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3S)-rel-
• (2R,3S)-2,3-bis(4-fluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol
• 2,3-Butanediol, 2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3S)-
• 2,3-Butanediol, 2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, rel-(2R,3S)-
• 107679-96-9
• DTXSID40148192

• Inchi： 1S/C18H17F2N3O2/c1-17(24,13-2-6-15(19)7-3-13)18(25,10-23-12-21-11-22-23)14-4-8-16(20)9-5-14/h2-9,11-12,24-25H,10H2,1H3/t17-,18-/m0/s1
• InChI Key： WYZBSOZDBDRPSQ-ROUUACIJSA-N
• SMILES： FC1C=CC(=CC=1)[C@@](CN1C=NC=N1)([C@](C)(C1C=CC(=CC=1)F)O)O

Computed Properties

• Exact Mass: 345.12901
• Monoisotopic Mass: 345.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 71.17